Cas no 1072947-64-8 (Ethyl 3-chloro-4-(pyrrolidin-1-yl)benzoate)

• Product Name: Ethyl 3-chloro-4-(pyrrolidin-1-yl)benzoate
• CAS No: 1072947-64-8
• MF: C₁₃H₁₆ClNO₂
• MW: 253.724642753601
• CID: 2871797
• Update Time: 2025-06-13

Ethyl 3-chloro-4-(pyrrolidin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-4-(pyrrolidin-1-yl)benzoate
• 3-Chloro-4-pyrrolidin-1-yl-benzoic acid ethyl ester
• Ethyl 3-chloro-4-(1-pyrrolidinyl)benzoate

• Inchi： 1S/C13H16ClNO2/c1-2-17-13(16)10-5-6-12(11(14)9-10)15-7-3-4-8-15/h5-6,9H,2-4,7-8H2,1H3
• InChI Key： OYKWMQBBLXMSCN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OCC)C=CC=1N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5

Additional information on Ethyl 3-chloro-4-(pyrrolidin-1-yl)benzoate

Ethyl 3-chloro-4-(pyrrolidin-1-yl)benzoate (CAS No. 1072947-64-8): A Compound of Significant Interest in Modern Chemical Biology

Ethyl 3-chloro-4-(pyrrolidin-1-yl)benzoate, identified by its CAS number 1072947-64-8, is a compound that has garnered considerable attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of benzoate derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of ethyl 3-chloro-4-(pyrrolidin-1-yl)benzoate, particularly the presence of a chloro substituent and a pyrrolidine moiety, make it a promising candidate for further investigation in drug discovery and development.

The benzoate core of ethyl 3-chloro-4-(pyrrolidin-1-yl)benzoate is a well-studied scaffold in medicinal chemistry. Benzoates have been widely used in the synthesis of various pharmacologically active compounds due to their ability to interact with biological targets in multiple ways. The chloro substituent at the third position of the benzene ring enhances the electrophilicity of the molecule, making it more reactive in various chemical reactions. This reactivity is particularly useful in the development of novel compounds that can modulate biological pathways.

The pyrrolidine ring in ethyl 3-chloro-4-(pyrrolidin-1-yl)benzoate introduces a nitrogen-containing heterocycle, which is known to be a common feature in many bioactive molecules. Pyrrolidine derivatives have been extensively explored for their potential applications in treating neurological disorders, cardiovascular diseases, and infectious diseases. The nitrogen atom in the pyrrolidine ring can form hydrogen bonds with biological targets, enhancing the binding affinity and selectivity of the compound.

Recent studies have highlighted the importance of ethyl 3-chloro-4-(pyrrolidin-1-yl)benzoate in the development of new therapeutic agents. Researchers have been investigating its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. The combination of the chloro and pyrrolidine moieties provides a versatile platform for structural modifications, allowing chemists to tailor the compound's properties to specific biological targets.

In particular, ethyl 3-chloro-4-(pyrrolidin-1-yl)benzoate has shown promise in preclinical studies as a potential inhibitor of certain enzymes involved in cancer cell proliferation. The benzoate moiety can interact with enzymes such as cyclooxygenases (COX), while the pyrrolidine ring can modulate kinase activity. These interactions are crucial for developing drugs that can effectively target cancer cells without affecting normal cells.

The synthesis of ethyl 3-chloro-4-(pyrrolidin-1-yl)benzoate involves several key steps that highlight its complexity and utility. The chlorination of benzoic acid derivatives is a common strategy used to introduce chloro substituents into aromatic rings. This step is typically carried out using reagents such as phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂). The subsequent reaction with pyrrolidine derivatives then forms the desired pyrrolidine-benzoate linkage.

The use of ethyl 3-chloro-4-(pyrrolidin-1-yl)benzoate as a building block for more complex molecules has led to several innovative approaches in drug design. For example, researchers have used this compound to develop novel analogs with improved solubility and bioavailability. These modifications are essential for ensuring that drugs can be effectively absorbed and utilized by the body.

Another area where ethyl 3-chloro-4-(pyrrolidin-1-yl)benzoate has shown promise is in the development of anti-inflammatory agents. The benzoate moiety has been shown to inhibit COX enzymes, which are involved in the production of prostaglandins that mediate inflammation. By targeting these enzymes, ethyl 3-chloro-4-(pyrrolidin-1-yl)benzoate and its derivatives could potentially offer relief from conditions such as arthritis and other inflammatory disorders.

The versatility of ethyl 3-chloro-4-(pyrrolidin-1-y l)benzoate also makes it a valuable tool for studying molecular interactions at a fundamental level. Researchers have used this compound to probe the mechanisms by which various biological pathways are regulated. By understanding these mechanisms, scientists can develop more targeted therapies that address specific aspects of disease processes.

In conclusion, ethyl 3-chloro-4-(pyrrolidin -1 -y l)benzoate (CAS No. 1072947 -64 -8) is a compound with significant potential in modern chemical biology and pharmaceutical research. Its unique structural features make it a versatile intermediate for synthesizing novel therapeutic agents with diverse biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.